Cas no 242486-44-8 (2,4-Thiophenedicarboxylic acid, 5-amino-3-methyl-, 4-(1,1-dimethylethyl) 2-methyl ester)

2,4-Thiophenedicarboxylic acid, 5-amino-3-methyl-, 4-(1,1-dimethylethyl) 2-methyl ester structure
242486-44-8 structure
Product Name:2,4-Thiophenedicarboxylic acid, 5-amino-3-methyl-, 4-(1,1-dimethylethyl) 2-methyl ester
CAS No:242486-44-8
MF:C12H17NO4S
MW:271.33268237114
CID:2124392
Update Time:2023-11-19

2,4-Thiophenedicarboxylic acid, 5-amino-3-methyl-, 4-(1,1-dimethylethyl) 2-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl 2-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate
    • 3-Methyl-5-aminothiophene-2,4-dicarboxylic acid 2-methyl 4-tert-butyl ester
    • CID 81824667
    • 2,4-Thiophenedicarboxylic acid, 5-amino-3-methyl-, 4-(1,1-dimethylethyl) 2-methyl ester
    • Inchi: 1S/C12H17NO4S/c1-6-7(10(14)17-12(2,3)4)9(13)18-8(6)11(15)16-5/h13H2,1-5H3
    • InChI Key: XIBYJXZZJXXSCQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C)C(=C1N)C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Topological Polar Surface Area: 107
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